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Compound of Interest

Compound Name: Aristolactam Blll

Cat. No.: B052574

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions of Aristolactam BIIl, a naturally occurring alkaloid with significant biological activities,
including antitumor and anti-platelet aggregation properties.[1][2] More recently, it has been
identified as a potent inhibitor of the DYRKZ1A kinase, suggesting its therapeutic potential for
conditions like Down syndrome.[3]

Physicochemical Properties of Aristolactam BIll

A clear understanding of the compound's properties is crucial for accurate stock solution
preparation.
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Property Value Source(s)
CAS Number 53948-10-0 [11[2][4]
Molecular Formula C1sH15NOa [1][5][6]
Molecular Weight 309.3 g/mol [1112]14]
Appearance Yellow Powder [1107118]
] >95% (as determined by
Purity [4]
HPLC)

Soluble in DMSO, Acetone,
Solubility Chloroform, Dichloromethane, [11[4119]
Ethyl Acetate

Experimental Protocols
Safety Precautions

e Always handle Aristolactam BIll powder in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

o Refer to the Safety Data Sheet (SDS) for comprehensive handling and safety information.

Protocol for Preparing a 10 mM Aristolactam BIll Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro assays.

Materials:
 Aristolactam BIll powder (MW: 309.3 g/mol )

o Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade
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Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended for enhancing solubility)[1][7]
Procedure:

o Equilibration: Allow the vial of Aristolactam BIll powder to equilibrate to room temperature
for at least one hour before opening to prevent condensation.[1]

o Calculation: Determine the mass of Aristolactam BIll required.

[e]

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

[e]

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o

Mass (g) = 0.010 mol/L x 0.001 L x 309.3 g/mol = 0.003093 g

[¢]

Mass (mg) = 3.093 mg

o Weighing: Carefully weigh out approximately 3.1 mg of Aristolactam BIll powder and
transfer it to a sterile microcentrifuge tube or vial. Record the exact weight.

e Solvent Addition: Based on the actual mass weighed, calculate the precise volume of DMSO
needed to achieve a 10 mM concentration.

o Volume (mL) = [Mass (mg) / 309.3 ( g/mol )] / 10 (mmol/L)

o Example: If you weighed 3.5 mg, the DMSO volume would be: [3.5/309.3] / 10 = 0.00113
mL x 1000 = 1.13 mL.

o Add the calculated volume of DMSO to the vial containing the powder.

e Dissolution:
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o Cap the vial securely and vortex thoroughly for 1-2 minutes.

o For enhanced solubility, warm the tube at 37°C and sonicate in an ultrasonic bath for 5-10
minutes until the powder is completely dissolved.[1][7] Visually inspect the solution against
a light source to ensure no particulates are present.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Storage of Stock Solutions

Proper storage is critical to maintain the stability and activity of Aristolactam BIII.

Parameter Recommendation Source(s)

Store aliquots at -20°C or
Storage Temperature [1107]
below.

) Stock solutions can be stored
Duration [11[7]
for several months at -20°C.

) ] Store in sealed, airtight vials,
Light/Air _ [8]
protected from light.

Avoid repeated freeze-thaw
Freeze-Thaw Cycles cycles by preparing single-use [10]

aliquots.

It is recommended to prepare
Usage and use the solution on the [1]

same day if possible.

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation
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The following diagram outlines the key steps in preparing a stock solution of Aristolactam BIIl.

Preparation

1. Equilibrate
Aristolactam Blll to RT

:

2. Weigh Powder
(e.g., 3.1 mg)

l

3. Add Solvent
(e.g., 1 mL DMSO)

l

4. Dissolve
(Vortex / Sonicate at 37°C)

Storagg & Use

5. Aliquot
(Single-use volumes)

l

6. Store at -20°C
(Protect from light)

l

7. Thaw for Use
(Equilibrate to RT)

Click to download full resolution via product page

Caption: Workflow for preparing Aristolactam BIIl stock solution.
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Aristolactam BIlll as a DYRKI1A Inhibitor

Aristolactam BIll has been identified as a novel and potent inhibitor of Dual-specificity tyrosine
phosphorylation-regulated kinase 1A (DYRK1A).[3] Overexpression of DYRK1A is a significant
factor in the pathology of Down syndrome. DYRK1A hyperphosphorylates several downstream
targets, including Tau protein, leading to neurofibrillary tangles and contributing to
neurodegeneration. By inhibiting DYRK1A, Aristolactam BIll can prevent this
hyperphosphorylation.

The diagram below illustrates this inhibitory action.
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Caption: Inhibition of the DYRK1A pathway by Aristolactam BIII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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